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Compound of Interest

Compound Name: 1,9-Diaminononane

Cat. No.: B1582714 Get Quote

This document provides a concise summary of the fundamental molecular properties of 1,9-
Diaminononane, a chemical compound with applications in various industrial and research

settings. The information is intended for researchers, scientists, and professionals in drug

development who require precise data for their work.

Core Molecular Data
1,9-Diaminononane, also known as nonamethylenediamine, is a diamine with the chemical

formula C9H22N2.[1][2] Its structure consists of a nine-carbon aliphatic chain with an amino

group at each terminus.[1]

The molecular weight of 1,9-Diaminononane is 158.28 g/mol .[2][3][4][5] This value is a critical

parameter for stoichiometric calculations in chemical reactions and for the characterization of

materials synthesized from this compound.

A summary of the key molecular identifiers and properties is presented in the table below for

quick reference.
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Property Value

Molecular Formula C9H22N2[1][2][4]

Molecular Weight 158.28 g/mol [3][5]

Linear Formula NH2(CH2)9NH2[3]

CAS Number 646-24-2[1][3]

EC Number 211-470-3[3]

Monoisotopic Mass 158.178298710 Da[1][5]

Note: Experimental protocols and signaling pathways are not applicable to the description of a

single chemical compound's intrinsic molecular properties.

Logical Representation of Compound Identity
The following diagram illustrates the logical relationship between the common names and the

fundamental molecular formula and weight of 1,9-Diaminononane.
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Chemical Identity of 1,9-Diaminononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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